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Compound of Interest

Compound Name: 2-Bromopyrene

Cat. No.: B1587533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromopyrene, a key intermediate in

the synthesis of various organic compounds, including those for pharmaceutical and

photoelectric applications.[1] The document details its commercial availability, physicochemical

properties, and established synthetic protocols, offering a comprehensive resource for

professionals in research and development.

Commercial Availability and Suppliers
2-Bromopyrene (CAS No. 1714-27-8) is available from a range of chemical suppliers

specializing in fine chemicals, pharmaceutical intermediates, and research compounds.[1][2]

The product is generally available in various quantities, from milligrams to kilograms, with

pricing available upon request from the respective suppliers.[3] Several vendors offer this

compound, ensuring a stable supply chain for research and manufacturing purposes.

Table 1: Commercial Suppliers of 2-Bromopyrene
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Supplier Name
Website/Contact
Information

Notes

NINGBO INNO PHARMCHEM

CO.,LTD.
www.inno-pharmchem.com

Offers minimum 97% purity for

use as a pharmaceutical

intermediate and in

photoelectric materials.[1]

BLD Pharm www.bldpharm.com

Lists 2-Bromopyrene (CAS

1714-27-8) and provides

access to technical

documentation.[4]

Key Organics www.keyorganics.net

Supplies 2-Bromopyrene with

>97% purity and offers various

pack sizes.[3]

AK Scientific, Inc. www.aksci.com
Lists 2-Bromopyrene among its

available fine chemicals.[5][6]

Dana Bioscience danabio.com
Lists 2-bromopyrene as a

product offering.[7]

LookChem www.lookchem.com

Provides a platform with

multiple raw material suppliers

for 2-Bromopyrene.[6]

Guidechem www.guidechem.com

A directory listing various

suppliers of 2-Bromopyridine

and related compounds.[8]

Physicochemical and Safety Data
Quantitative data for 2-Bromopyrene has been aggregated from various supplier datasheets

and chemical databases. This information is crucial for experimental design, safety

assessments, and quality control.

Table 2: Physicochemical Properties of 2-Bromopyrene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.nbinno.com/pharmaceutical-intermediates/high-purity-2-bromopyrene-pharmaceutical-intermediate-photoelectric-material-manufacturer-supplier-china-zm
https://www.bldpharm.com/products/1714-27-8.html
https://www.keyorganics.net/2-bromopyrene-1714-27-8-c16h9br.html
https://buyersguidechem.com/chemical_supplier/2-Bromopyridine
https://www.lookchem.com/ProductWholeProperty_LCPL147770.htm
https://danabiosci.com/products/a301466-250g
https://www.lookchem.com/ProductWholeProperty_LCPL147770.htm
https://wap.guidechem.com/msds/109-04-6.html
https://www.benchchem.com/product/b1587533?utm_src=pdf-body
https://www.benchchem.com/product/b1587533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 1714-27-8 [1][6]

Molecular Formula C₁₆H₉Br [2][6]

Molecular Weight 281.15 g/mol [3][6]

Purity ≥97% [1][3]

Melting Point 135.5 °C [6]

Boiling Point 422.49 °C at 760 mmHg [6]

Density 1.578 g/cm³ [6]

Flash Point 209.38 °C [6]

Appearance Solid

LogP 5.35 [6]

Table 3: Safety Information for Brominated Aromatic Compounds

Note: Specific safety data for 2-Bromopyrene is not extensively detailed in the provided

results. The following is generalized information for related brominated aromatic compounds

and should be supplemented with a substance-specific Safety Data Sheet (SDS) before

handling.
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Hazard Category Information Precautionary Statements

Acute Toxicity
May be harmful if swallowed.

[9]

P264: Wash thoroughly after

handling. P270: Do not eat,

drink or smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.[9]

Skin Irritation May cause skin irritation.[9]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of water.[8]

Eye Irritation May cause eye irritation.[9]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[10]

Handling

Avoid contact with skin and

eyes. Avoid inhalation of vapor

or mist.[10]

Use only outdoors or in a well-

ventilated area. Keep away

from heat, sparks, and open

flames.[11]

Storage

Store in a cool, dry, and well-

ventilated place. Keep

container tightly closed.[10]

P405: Store locked up.

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed.[8]

Experimental Protocols: Synthesis of 2-
Bromopyrene
The synthesis of 2-Bromopyrene can be achieved through several routes. Below are two

detailed protocols extracted from scientific literature and patents.
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Protocol 1: Synthesis via Bromination of 4,5,9,10-
Tetrahydropyrene
This method involves the regiospecific monobromination of 4,5,9,10-tetrahydropyrene (THPy),

followed by dehydrogenation to yield 2-Bromopyrene.[12][13] The use of aqueous

dimethylformamide (DMF) as a solvent helps control the reaction rate to favor the

monobrominated product.[12]

Step 1: Synthesis of 2-Bromo-4,5,9,10-tetrahydropyrene

Dissolve 4,5,9,10-tetrahydropyrene (1.03 g, 5 mmol) in 10 mL of dimethylformamide (DMF).

[12]

Prepare a solution of bromine (0.80 g, 5 mmol) in 10 mL of DMF.[12]

Add the bromine solution dropwise to the tetrahydropyrene solution over a period of 2 hours

at room temperature.[12]

Stir the resulting solution at room temperature for 4 hours.[12]

Pour the reaction mixture into cold water and continue stirring overnight. This procedure

allows for the precipitation of 2-bromo-4,5,9,10-tetrahydropyrene.[12]

Filter the precipitate to isolate the product. This method reportedly yields the monobromo

product in good yield (90%).[12]

Step 2: Dehydrogenation to 2-Bromopyrene

The dehydrogenation of the 2-bromo-4,5,9,10-tetrahydropyrene intermediate is efficiently

accomplished using o-chloranil.[12]

Treat the intermediate with o-chloranil in refluxing benzene to yield the final product, 2-
Bromopyrene.[12]
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Step 1: Bromination

Step 2: Dehydrogenation
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Caption: Synthesis of 2-Bromopyrene from 4,5,9,10-Tetrahydropyrene.
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Protocol 2: Synthesis via Diazotization of 1-Amino-2-
bromopyrene
This patented method describes the synthesis of high-purity 2-Bromopyrene from 1-amino-2-
bromopyrene through a diazotization-deamination reaction.[14][15]

Step 1: Diazotization

Prepare a sulfuric acid solution with a concentration of 1.5-2 g/10 mL.[14]

Add 1-amino-2-bromopyrene to the sulfuric acid solution, using a molar ratio of 1:1.25-2

(amine:sulfuric acid), and stir until completely dissolved (approx. 30 ± 5 minutes).[14][15]

Cool the solution to 0-5 °C, which may cause some solids to precipitate.[15]

Prepare a sodium nitrite aqueous solution. Add this solution dropwise to the cooled amine

solution while maintaining the temperature at 0-5 °C. The molar ratio of 1-amino-2-
bromopyrene to sodium nitrite should be between 1:1 and 1:1.5.[14]

After the addition is complete, continue stirring the mixture at 0-5 °C for 30 ± 5 minutes to

form the diazonium salt solution.[14]

Step 2: Deamination

Cool an aqueous solution of hypophosphorous acid to 0-5 °C.[14]

Drip the previously prepared diazonium salt solution into the cold hypophosphorous acid.

The molar ratio of the starting 1-amino-2-bromopyrene to hypophosphorous acid should be

1:3.5-4.5.[14]

Allow the reaction to proceed at 0-5 °C for 30 ± 5 minutes.[14]

Filter the resulting mixture and dry the filter cake to obtain the crude 2-Bromopyrene
product.[14]

Step 3: Purification
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To purify, add the crude product to ethyl acetate (1.5-2.5 times the weight of the crude

product).[15]

Heat the mixture to reflux, then cool to 20 ± 2 °C to induce crystallization.[15]

Filter the crystals to obtain pure 2-Bromopyrene with a purity of ≥99.5%.[15]
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Step 1: Diazotization

Step 2: Deamination

Step 3: Purification
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Caption: Synthesis and purification of 2-Bromopyrene via diazotization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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